t-Butyl 1-(4-iodobutyl)-1-cyclopropanecarboxylate

• Molecular Formula: C12H21IO2
• Molecular Weight: 324.20 g/mol
• IUPAC Name: tert-butyl 1-(4-iodobutyl)cyclopropane-1-carboxylate
• InChI: InChI=1S/C12H21IO2/c1-11(2,3)15-10(14)12(7-8-12)6-4-5-9-13/h4-9H2,1-3H3
• InChI Key: BJPVUJRWRSYNFH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1(CC1)CCCCI

Description

T-Butyl 1-(4-iodobutyl)-1-cyclopropanecarboxylate is a useful research compound. Its molecular formula is C12H21IO2 and its molecular weight is 324.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of t-butyl 1-(4-chlorobutyl)-1-cyclopropanecarboxylate (104a, 10.6 g, 45.7 mmol) in 2-butanone (50 mL) was added NaI (8.23 g, 54.5 mmol). The reaction mixture was stirred under reflux overnight, diluted with Et2O (100 mL), washed with a mixture of H2O (100 mL) and aqueous Na2S2O4 (0.5 M, 10 mL) and brine (50 mL) and dried to give 105a (14.8 g, 94% pure by GC, 94%) as a slightly yellow liquid. 1H NMR: δ 3.18 (t, J=6.9 Hz, 2H), 1.76 (quintet, J=7.1 Hz, 2H), 1.62-1.45 (m, 4H), 1.43 (s, 9H), 1.12 (dd, J=6.7 Hz, 3.8 Hz, 2H), 0.60 (dd, J=6.6 Hz, 3.9 Hz, 2H). 13C NMR: δ 173.9, 80.0, 33.8, 33.3, 28.9, 28.2 (3×), 24.2, 15.5 (2×), 7.2. HRMS calcd for C12H21IO2 (M+): 324.0587, found: 324.0587.